Cas no 1249453-52-8 (2-(3-methoxypropoxy)pyrimidin-5-amine)

2-(3-methoxypropoxy)pyrimidin-5-amine structure
1249453-52-8 structure
Product Name:2-(3-methoxypropoxy)pyrimidin-5-amine
CAS No:1249453-52-8
MF:C8H13N3O2
MW:183.207721471786
CID:5811694
PubChem ID:61147900
Update Time:2024-01-16

2-(3-methoxypropoxy)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methoxypropoxy)pyrimidin-5-amine
    • 5-Pyrimidinamine, 2-(3-methoxypropoxy)-
    • 1249453-52-8
    • EN300-1295619
    • Inchi: 1S/C8H13N3O2/c1-12-3-2-4-13-8-10-5-7(9)6-11-8/h5-6H,2-4,9H2,1H3
    • InChI Key: STJGHMXEJCXDTN-UHFFFAOYSA-N
    • SMILES: C1(OCCCOC)=NC=C(N)C=N1

Computed Properties

  • Exact Mass: 183.100776666g/mol
  • Monoisotopic Mass: 183.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 70.3Ų

Experimental Properties

  • Density: 1.159±0.06 g/cm3(Predicted)
  • Boiling Point: 356.9±48.0 °C(Predicted)
  • pka: 2.52±0.22(Predicted)

2-(3-methoxypropoxy)pyrimidin-5-amine Pricemore >>

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